(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)(3-(trifluoromethyl)piperidin-1-yl)methanone

• IUPAC Name: (1-thiophen-2-ylsulfonylpiperidin-4-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H21F3N2O3S2/c17-16(18,19)13-3-1-7-20(11-13)15(22)12-5-8-21(9-6-12)26(23,24)14-4-2-10-25-14/h2,4,10,12-13H,1,3,5-9,11H2
• InChI Key: UZPCPGDQVBNEHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3)C(F)(F)F
• Molecular Formula: C16H21F3N2O3S2
• Molecular Weight: 410.5 g/mol

Description

(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)(3-(trifluoromethyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H21F3N2O3S2 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Thermal, Optical, and Structural Studies

• The research by Karthik et al. (2021) focuses on the synthesis of a related compound and its characterization through spectroscopic techniques, X-ray diffraction studies, and theoretical calculations. The study highlights the compound's thermal stability up to 170°C and provides insights into its intermolecular interactions and molecular electrostatic potential map, which could have implications for its applications in material science or pharmaceuticals (C. S. Karthik et al., 2021).

Structural Characterization of Synthesis By-products

• Eckhardt et al. (2020) reported on the structural characterization of a side product in the synthesis of a class of new anti-tuberculosis drug candidates. This study provides a foundational understanding of the structural properties and potential chemical behavior of compounds within this class, including "(1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)(3-(trifluoromethyl)piperidin-1-yl)methanone" (Tamira Eckhardt et al., 2020).

Enzyme Inhibitory Activity and Molecular Docking Analysis

• A study by Cetin et al. (2021) explored the enzyme inhibitory activities of thiophene-based heterocyclic compounds, providing insights into their potential therapeutic applications. The research identified compounds with significant inhibitory activity against key enzymes, which could inform the development of new drugs or therapeutic agents based on the structural framework of "this compound" (A. Cetin et al., 2021).

Anticancer Activity

• Inceler et al. (2013) synthesized novel thiophene-containing 1,3-diarylpyrazole derivatives and evaluated their anticancer activity against various human cancer cell lines. This research suggests the potential of structurally related compounds, including "this compound", in developing new anticancer drugs (Nazan Inceler et al., 2013).